Cas no 2228603-76-5 (5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile)

• Product Name: 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile
• CAS No: 2228603-76-5
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 6568317
• PubChem ID: 165612656
• Update Time: 2025-05-21

5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile
• EN300-1729449
• 2228603-76-5
• 5-[1-(2-aminoethyl)cyclopropyl]-2-fluorobenzonitrile

• Inchi： 1S/C12H13FN2/c13-11-2-1-10(7-9(11)8-15)12(3-4-12)5-6-14/h1-2,7H,3-6,14H2
• InChI Key： JOYJCPQWZLHNQH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1(CCN)CC1

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile

5-1-(2-Aminoethyl)cyclopropyl-2-fluorobenzonitrile: A Comprehensive Overview

The compound 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile, with CAS No. 2228603-76-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopropyl group, an aminoethyl substituent, and a fluorobenzonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled the efficient production of this compound, reducing costs and improving yield. Researchers have also explored its potential as a building block in the construction of more complex molecules, particularly in drug discovery and agrochemical development.

One of the most promising applications of 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile lies in its use as an intermediate in the synthesis of bioactive compounds. Studies have shown that this compound exhibits remarkable reactivity under specific conditions, making it an ideal candidate for exploring novel therapeutic agents. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has opened new avenues for the creation of heterocyclic frameworks with potential pharmacological activity.

In addition to its role in drug discovery, this compound has also been investigated for its electronic properties. The presence of the cyclopropyl group introduces strain into the molecule, which can significantly influence its reactivity and stability. Recent computational studies have provided insights into the electronic structure of this compound, revealing its potential as a component in advanced materials such as organic semiconductors and optoelectronic devices.

The fluorine atom in the molecule plays a crucial role in modulating its physical and chemical properties. Fluorination is known to enhance lipophilicity and improve bioavailability, making this compound an attractive candidate for medicinal chemistry applications. Furthermore, the nitrile group contributes to the molecule's stability and reactivity under various reaction conditions.

Recent research has also focused on the stereochemical properties of this compound. The cyclopropane ring introduces steric hindrance, which can influence the spatial arrangement of substituents and affect the molecule's interactions with biological targets. Understanding these stereochemical aspects is essential for optimizing its use in drug design and other applications.

In conclusion, 5-1-(2-aminoethyl)cyclopropyl-2-fluorobenzonitrile is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.